Cas no 2228244-82-2 (3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• CAS No: 2228244-82-2
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 6440886
• PubChem ID: 165658957
• Update Time: 2025-06-30

3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• EN300-1903899
• 3-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)butanoic acid
• 2228244-82-2

• Inchi： 1S/C15H20ClNO4/c1-9(7-13(18)19)11-6-5-10(8-12(11)16)17-14(20)21-15(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： PLYSPTFNOIAJMW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid

3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228244-82-2): An Overview of a Promising Compound in Medicinal Chemistry

3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228244-82-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of anti-inflammatory and anti-cancer research.

The molecular structure of 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid is noteworthy for its tert-butoxycarbonyl (Boc) protecting group, which plays a crucial role in stabilizing the amino functionality. The presence of the chloro substituent on the phenyl ring further enhances the compound's biological activity by modulating its interactions with target proteins. These structural elements contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the anti-inflammatory properties of 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid could be a valuable therapeutic agent for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. Mechanistic investigations have revealed that 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid induces apoptosis through the activation of caspase-dependent pathways and the modulation of cell cycle progression.

The pharmacokinetic properties of 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid have been extensively studied to assess its suitability for clinical applications. In animal models, this compound has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance the therapeutic potential of 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid, researchers are exploring various drug delivery systems. Nanoparticle formulations and liposomal encapsulation techniques have shown promise in improving the solubility and stability of the compound, thereby enhancing its efficacy and reducing potential side effects. These advanced delivery systems are expected to play a crucial role in translating preclinical findings into clinical success.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228244-82-2) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features, combined with its demonstrated anti-inflammatory and anti-cancer properties, make it an exciting area of research in medicinal chemistry. Ongoing studies are expected to provide further insights into the mechanisms of action and potential clinical applications of this compound, paving the way for its use in treating a wide range of diseases.